molecular formula C11H12O3 B8527040 Methyl 4-(3-hydroxy-1-propenyl)-benzoate

Methyl 4-(3-hydroxy-1-propenyl)-benzoate

Cat. No. B8527040
M. Wt: 192.21 g/mol
InChI Key: PSCVJQSMSDQKBF-UHFFFAOYSA-N
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Description

Methyl 4-(3-hydroxy-1-propenyl)-benzoate is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(3-hydroxy-1-propenyl)-benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(3-hydroxy-1-propenyl)-benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 4-(3-hydroxy-1-propenyl)-benzoate

Molecular Formula

C11H12O3

Molecular Weight

192.21 g/mol

IUPAC Name

methyl 4-(3-hydroxyprop-1-enyl)benzoate

InChI

InChI=1S/C11H12O3/c1-14-11(13)10-6-4-9(5-7-10)3-2-8-12/h2-7,12H,8H2,1H3

InChI Key

PSCVJQSMSDQKBF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)C=CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-(3-hydroxy-1-propinyl)benzoate (2 g) in methanol (32 mL) is added Lindlar catalyst (238 mg) and the mixture is stirred under hydrogen gas atmosphere at room temperature for 18 hours. To the reaction mixture is added Lindlar catalyst (90 mg) and the mixture is stirred for 1 hour. The reaction mixture is filtered to remove insoluble materials through Celite. The filtrate is concentrated in vacuo and the residue is purified by column chromatography on silica gel (Solvent; n-hexane:ethyl acetate=100:0→50:50) to give methyl 4-(3-hydroxy-1-propenyl)-benzoate (1.5 g, yield; 75%) as an amorphous powder. MS (APCI) m/z; 175 [M+H−H2O]+
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
32 mL
Type
solvent
Reaction Step One
Name
Lindlar catalyst
Quantity
238 mg
Type
catalyst
Reaction Step One
Name
Lindlar catalyst
Quantity
90 mg
Type
catalyst
Reaction Step Two

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